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Get Quote

The following table consolidates the key data found for benzylideneacetone and its derivative,

dibenzylideneacetone.

Property
Data for
Benzylideneacetone
(C₁₀H₁₀O)

Data for trans,trans-Dibenzylideneacetone
(C₁₇H₁₄O)

Molecular
Formula

C₁₀H₁₀O [1] [2] C₁₇H₁₄O [3]

Molecular
Weight

146.19 g/mol [1] [4] 234.29 g/mol [3] [5]

CAS Registry
Number

122-57-6 [2] [4] 35225-79-7 [3]

Mass
Spectrum

Not Available in Sources Major Peaks (m/z): 234 (Molecular Ion, 100%), 235

(18.1%), 233 (68.6%), 131 (42.7%), 103 (61.6%), 91
(26.6%), 77 (48.7%) [5].

IR Spectrum Not Available in Sources A digitized spectrum is available (NIST), but specific
peak data was not listed in an extractable format [3].
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Property
Data for
Benzylideneacetone
(C₁₀H₁₀O)

Data for trans,trans-Dibenzylideneacetone
(C₁₇H₁₄O)

Melting Point 39 °C to 42 °C [1] [4] Not Provided

Boiling Point 260 °C to 262 °C [1] Not Provided

Appearance Pale yellow solid [1] Not Provided

Experimental Context for Spectroscopic Analysis

For researchers, understanding the context in which spectroscopic data is obtained is crucial for

reproducibility. The experimental details for the mass spectrum of dibenzylideneacetone were as follows

[5]:

Technique: Electron Ionization (EI)
Source Temperature: 160 °C

Sample Temperature: 120 °C

The workflow for characterizing an organic compound like benzylideneacetone typically follows a logical

sequence to confirm its identity and purity, as shown below.
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Sample Synthesis/Isolation

Purification
(Recrystallization, etc.)

Purity & Physical State Check
(Melting Point, etc.)

Elemental Composition
(Mass Spectrometry)

Functional Group Analysis
(Infrared Spectroscopy)

Molecular Structure Elucidation
(NMR Spectroscopy)

Click to download full resolution via product page

Experimental workflow for comprehensive characterization of an organic compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Benzylideneacetone [en.wikipedia.org]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s588542?utm_src=pdf-body-img
https://www.smolecule.com/products/s588542?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Benzylideneacetone
https://www.smolecule.com/products/s588542?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


2. Benzylideneacetone | C10H10O [chemspider.com]

3. trans,trans-Dibenzylideneacetone - the NIST WebBook [webbook.nist.gov]

4. Benzylideneacetone, 98+% [fishersci.ca]

5. Dibenzylideneacetone(538-58-9) IR Spectrum [chemicalbook.com]
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[2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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